1,2-Cyclobutanediol,3,4-dichloro-,(1alpha,2alpha,3alpha,4alpha)-(9CI)
1,2-Cyclobutanediol,3,4-dichloro-,(1alpha,2alpha,3alpha,4alpha)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
135507-79-8
VCID:
VC0145615
InChI:
InChI=1S/C4H6Cl2O2/c5-1-2(6)4(8)3(1)7/h1-4,7-8H/t1-,2+,3-,4+
SMILES:
C1(C(C(C1Cl)Cl)O)O
Molecular Formula:
C4H6Cl2O2
Molecular Weight:
156.99 g/mol
1,2-Cyclobutanediol,3,4-dichloro-,(1alpha,2alpha,3alpha,4alpha)-(9CI)
CAS No.: 135507-79-8
Main Products
VCID: VC0145615
Molecular Formula: C4H6Cl2O2
Molecular Weight: 156.99 g/mol
| CAS No. | 135507-79-8 |
|---|---|
| Product Name | 1,2-Cyclobutanediol,3,4-dichloro-,(1alpha,2alpha,3alpha,4alpha)-(9CI) |
| Molecular Formula | C4H6Cl2O2 |
| Molecular Weight | 156.99 g/mol |
| IUPAC Name | (1S,2R,3R,4S)-3,4-dichlorocyclobutane-1,2-diol |
| Standard InChI | InChI=1S/C4H6Cl2O2/c5-1-2(6)4(8)3(1)7/h1-4,7-8H/t1-,2+,3-,4+ |
| Standard InChIKey | BGSZQAHCDRWNIY-GNSDDBTRSA-N |
| Isomeric SMILES | [C@H]1([C@@H]([C@@H]([C@@H]1Cl)Cl)O)O |
| SMILES | C1(C(C(C1Cl)Cl)O)O |
| Canonical SMILES | C1(C(C(C1Cl)Cl)O)O |
| Synonyms | 1,2-Cyclobutanediol,3,4-dichloro-,(1alpha,2alpha,3alpha,4alpha)-(9CI) |
| PubChem Compound | 15049394 |
| Last Modified | Nov 11 2021 |
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